Cas no 12769-16-3 (C.I. Solvent Blue 19)

• Product Name: C.I. Solvent Blue 19
• CAS No: 12769-16-3
• MF: C₂₁H₁₆N₂O₂
• MW: 328.363945007324
• MDL: MFCD00151498
• CID: 172130
• PubChem ID: 76647
• Update Time: 2025-04-19

C.I. Solvent Blue 19 Chemical and Physical Properties

Names and Identifiers

• 1-(Methylamino)-4-(phenylamino)anthracene-9,10-dione
• C.I. Solvent Blue 19(9CI)
• ORACET BLUE
• ORACET BLUE B
• 1-Anilino-4-(methylamino)anthraquinone,Disperse blue 24,Solvent blue 19
• Blue BZL
• C.I. 61515
• C.I. Solvent Blue 19
• Solvent blue 19
• Disperse blue 24
• ORACET BLUE B FOR MICROSCOPY
• LABOTEST-BB LT00847534
• 1-Anilino-4-(methylamino)anthraquinone, Disperse blue 24, Solvent blue 19
• Oracet Blue B (C.I. 61515)
• SCHEMBL139752
• 12769-16-3
• EINECS 221-667-6
• AKOS016013874
• 1-Anilino-4-(methylamino)anthraquinone
• C.I. Solvent Blue 19 (9CI)
• CZ6VVW7SRT
• 1-(Methylamino)-4-(phenylamino)anthraquinone
• MFCD00151498
• 9,10-Anthracenedione, 1-(methylamino)-4-(phenylamino)-
• 1-anilino-4-(methylamino)anthracene-9,10-dione
• 3179-96-2
• Oracet Blue B, for microscopy
• NS00021119
• DTXSID5062897
• 1-(methylamino)-4-(phenylamino)-9,10-dihydroanthracene-9,10-dione
• 1-(Methylamino)-4-(phenylamino)-9,10-anthracenedione
• TVBNRFCUTVWHQB-UHFFFAOYSA-N

• MDL： MFCD00151498
• Inchi： 1S/C21H16N2O2/c1-22-16-11-12-17(23-13-7-3-2-4-8-13)19-18(16)20(24)14-9-5-6-10-15(14)21(19)25/h2-12,22-23H,1H3
• InChI Key： TVBNRFCUTVWHQB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2=C(C=CC(=C21)NC1C=CC=CC=1)NC)=O

Computed Properties

• Exact Mass: 328.12100
• Monoisotopic Mass: 328.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2
• XLogP3: 5.5

Experimental Properties

• Density: 1.342
• Boiling Point: 563.3°Cat760mmHg
• Flash Point: 205.3°C
• Refractive Index: 1.73
• PSA: 58.20000
• LogP: 4.39330
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

C.I. Solvent Blue 19 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)